Cas no 1364524-27-5 (methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate)

• Product Name: methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate
• CAS No: 1364524-27-5
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• CID: 5619439
• PubChem ID: 66692382
• Update Time: 2025-05-24

methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-(tert-butoxycarbonylamino)benzoate
• Methyl 4-bromo-2-((tert-butoxycarbonyl)amino)benzoate
• EN300-28295509
• SCHEMBL459443
• KCHAQULHSDQLHY-UHFFFAOYSA-N
• 1364524-27-5
• Methyl4-bromo-2-((tert-butoxycarbonyl)amino)benzoate
• methyl 4-bromo-2-{[(tert-butoxy)carbonyl]amino}benzoate
• Benzoic acid, 4-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate

• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(17)15-10-7-8(14)5-6-9(10)11(16)18-4/h5-7H,1-4H3,(H,15,17)
• InChI Key： KCHAQULHSDQLHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.02627g/mol
• Monoisotopic Mass: 329.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 362.1±32.0 °C(Predicted)
• pka: 12.58±0.70(Predicted)

Additional information on methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate

Methyl 4-Bromo-2-{(tert-Butoxy)carbonylamino}Benzoate: A Comprehensive Overview

Methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate, with the CAS number 1364524-27-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a bromine atom at the para position and a tert-butoxycarbonyl (Boc) group attached to the amino moiety at the meta position of the benzoate ring. These structural elements contribute to its versatile reactivity and potential applications in drug discovery and advanced materials.

The synthesis of methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent with high precision. Additionally, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product purity.

One of the most intriguing aspects of this compound is its role as an intermediate in the synthesis of bioactive molecules. The Boc group serves as a protecting group for the amino functionality, allowing for precise control during subsequent transformations. For example, deprotection under acidic or enzymatic conditions can yield free amines, which are valuable in peptide synthesis and drug design. Recent studies have demonstrated its utility in constructing complex heterocycles, such as those found in natural product mimics and anticancer agents.

In terms of physical properties, methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate exhibits a melting point of approximately 135°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 280-310 nm, indicative of conjugation within the aromatic ring system. These properties make it suitable for applications in optoelectronic materials, where chromophores with defined absorption profiles are highly sought after.

Recent research has also explored the biological activity of this compound. In vitro assays have revealed moderate inhibitory effects on certain kinases associated with cancer progression, suggesting potential leads for antitumor drug development. Furthermore, computational studies using molecular docking have provided insights into its binding modes with target proteins, paving the way for structure-based optimization.

From an environmental perspective, understanding the degradation pathways of methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate is crucial for assessing its ecological impact. Studies under simulated environmental conditions have shown that it undergoes hydrolytic cleavage under alkaline conditions, yielding less complex byproducts. These findings underscore the importance of sustainable practices in chemical manufacturing to minimize ecological footprint.

In conclusion, methyl 4-bromo-2-{(tert-butoxy)carbonylamino}benzoate stands as a prime example of how tailored molecular design can yield compounds with multifaceted applications. Its structural versatility, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial development.